Cas no 596845-52-2 (2-bromo-8-methyl-4-(trifluoromethyl)quinoline-3-carboxylic Acid)

• Product Name: 2-bromo-8-methyl-4-(trifluoromethyl)quinoline-3-carboxylic Acid
• CAS No: 596845-52-2
• MF: C₁₂H₇BrF₃NO₂
• MW: 334.088692903519
• CID: 3167628
• PubChem ID: 10925660
• Update Time: 2025-04-21

2-bromo-8-methyl-4-(trifluoromethyl)quinoline-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-8-methyl-4-(trifluoromethyl)quinoline-3-carboxylic Acid
• 2-bromo-8-methyl-4-(trifluoromethyl)quinoline-3-carboxylicAcid
• AKOS016038722
• SB72979
• 596845-52-2

• MDL： MFCD20924625
• Inchi： 1S/C12H7BrF3NO2/c1-5-3-2-4-6-8(12(14,15)16)7(11(18)19)10(13)17-9(5)6/h2-4H,1H3,(H,18,19)
• InChI Key： CBCHLPMTRCGZHN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C(C(F)(F)F)=C2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 332.96123Da
• Monoisotopic Mass: 332.96123Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids